Cas no 1001635-30-8 (3-amino-5-methyl-pyridine-2-carbonitrile)

• Product Name: 3-amino-5-methyl-pyridine-2-carbonitrile
• CAS No: 1001635-30-8
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD11227185
• CID: 850446
• PubChem ID: 53395375
• Update Time: 2025-04-19

3-amino-5-methyl-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methyl-2-Pyridinecarbonitrile
• 3-Amino-5-methylpicolinonitrile
• 3-Amino-5-methyl-pyridine-2-carbonitrile
• 3-Amino-5-methylpyridine-2-carbonitrile
• 3-AMino-2-cyano-5-Methylpyridine
• 3-aMino-5-Methylpyridin-2-carbonitrile
• 2-Pyridinecarbonitrile,3-aMino-5-Methyl-
• 3-Amino-5-methylpicolinonitrile, 3-Amino-2-cyano-5-methylpyridine
• 2-PYRIDINECARBONITRILE, 3-AMINO-5-METHYL-
• PubChem21383
• KTVNTMJPGTZBRH-UHFFFAOYSA-N
• BCP08090
• SBB085840
• RP00987
• AB64065
• SY044961
• BL006169
• ST2404889
• 1001635-30-8
• J-511655
• MFCD11227185
• BQB63530
• W-204350
• CS-W021840
• AR-527/43467584
• PS-5623
• AKOS006323725
• SCHEMBL125275
• DTXSID30694118
• DB-023471
• 3-amino-5-methyl-pyridine-2-carbonitrile

• MDL： MFCD11227185
• Inchi： 1S/C7H7N3/c1-5-2-6(9)7(3-8)10-4-5/h2,4H,9H2,1H3
• InChI Key： KTVNTMJPGTZBRH-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C=C(C)C=1)N

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 1.1

Experimental Properties

• Density: 1.18
• PSA: 62.70000
• LogP: 1.42508

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives